Cas no 1261732-38-0 (5-(2,3-Difluorophenyl)pyrimidine-4-carboxaldehyde)

• Product Name: 5-(2,3-Difluorophenyl)pyrimidine-4-carboxaldehyde
• CAS No: 1261732-38-0
• MF: C₁₁H₆F₂N₂O
• MW: 220.174949169159
• CID: 4826541
• Update Time: 2025-06-22

5-(2,3-Difluorophenyl)pyrimidine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-Difluorophenyl)pyrimidine-4-carboxaldehyde

• Inchi： 1S/C11H6F2N2O/c12-9-3-1-2-7(11(9)13)8-4-14-6-15-10(8)5-16/h1-6H
• InChI Key： HAYSCFIWUKBVRA-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CN=CN=C1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 1.8
• Topological Polar Surface Area: 42.8

Additional information on 5-(2,3-Difluorophenyl)pyrimidine-4-carboxaldehyde

Introduction to 5-(2,3-Difluorophenyl)pyrimidine-4-carboxaldehyde (CAS No. 1261732-38-0)

5-(2,3-Difluorophenyl)pyrimidine-4-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1261732-38-0, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aldehyde features a pyrimidine core substituted with a 2,3-difluorophenyl group and a formyl moiety at the 4-position. Its unique structural attributes make it a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents.

The compound's molecular structure, characterized by the presence of fluorine atoms at the 2 and 3 positions of the phenyl ring, imparts distinct electronic and steric properties. These features are instrumental in modulating the reactivity and binding affinity of the molecule, making it a versatile building block for drug discovery. The pyrimidine ring, a common pharmacophore in medicinal chemistry, is known for its ability to interact with biological targets such as enzymes and receptors, thereby facilitating the design of potent inhibitors or agonists.

In recent years, 5-(2,3-Difluorophenyl)pyrimidine-4-carboxaldehyde has garnered attention for its potential applications in the synthesis of small-molecule inhibitors targeting various diseases. One notable area of research involves its use in developing treatments for cancer. The fluorine substituents enhance the metabolic stability and binding affinity of the compound, which are critical factors in creating effective anticancer drugs. Studies have demonstrated that derivatives of this compound exhibit inhibitory activity against kinases and other enzymes involved in tumor proliferation and survival.

Moreover, the aldehyde functionality at the 4-position provides a reactive site for further chemical modifications, allowing researchers to explore diverse structural analogs. This flexibility has enabled the synthesis of libraries of compounds for high-throughput screening (HTS), an essential step in identifying lead candidates for drug development. The 2,3-difluorophenyl group contributes to hydrophobic interactions and π-stacking interactions with biological targets, further enhancing the compound's potential as a pharmacological tool.

Advances in computational chemistry have also played a pivotal role in understanding the properties of 5-(2,3-Difluorophenyl)pyrimidine-4-carboxaldehyde. Molecular modeling studies have revealed insights into its binding mode with target proteins, aiding in the rational design of more potent derivatives. These computational approaches complement experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing a comprehensive understanding of the molecule's structure-activity relationships.

The compound's relevance extends beyond oncology; it has been explored in other therapeutic areas such as infectious diseases and inflammation. For instance, researchers have investigated its derivatives as inhibitors of enzymes like dihydrofolate reductase (DHFR), which is crucial in bacterial metabolism. The fluorine atoms' ability to influence enzyme kinetics has been leveraged to develop novel antibiotics with improved efficacy and reduced resistance profiles.

The synthesis of 5-(2,3-Difluorophenyl)pyrimidine-4-carboxaldehyde involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted pyrimidine precursors and formylating agents. The introduction of fluorine atoms typically employs palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions, highlighting the importance of advanced catalytic methods in modern synthetic chemistry.

In conclusion, 5-(2,3-Difluorophenyl)pyrimidine-4-carboxaldehyde (CAS No. 1261732-38-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable intermediate for developing novel therapeutics across various disease areas. As research continues to uncover new applications and synthetic strategies for this compound, its importance in medicinal chemistry is poised to grow further.